2-(5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoic acid
Overview
Description
2-(5-Thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoic acid (TDB) is a newly discovered compound with a variety of potential applications in scientific research. It is a member of the triazole family, which are heterocyclic organic compounds that contain three nitrogen atoms in a ring structure. TDB is a promising compound due to its unique properties, including its low toxicity, high solubility, and low cost.
Scientific Research Applications
Pharmacology and Drug Development
This compound is classified as an experimental small molecule under the DrugBank Accession Number DB07850 . It is part of ongoing research in pharmacology, particularly in the development of new drugs. Its structure suggests potential interactions with biological targets such as enzymes or receptors, which could be harnessed for therapeutic purposes.
Chemical Taxonomy and Classification
Belonging to the class of organic compounds known as triazoles, this compound features a five-member aromatic ring with two carbon atoms and three nitrogen atoms . Understanding its chemical taxonomy aids researchers in predicting properties like solubility and reactivity, which are crucial for its application in various fields.
Antimicrobial Activity
Compounds with a 1,2,4-triazole ring have been studied for their antimicrobial properties. The thioxo group in the compound’s structure could potentially enhance these properties, making it a candidate for developing new antimicrobial agents .
Cancer Research
The 1,2,4-triazole derivatives have shown cytotoxic activities against tumor cell lines in previous studies . This compound’s unique structure could be explored for its efficacy in inhibiting cancer cell growth, contributing to the field of oncology.
Biochemical Research
As a biochemical tool, this compound could be used to study enzyme mechanisms, particularly those involving beta-lactamase from organisms like Escherichia coli . It could help in understanding resistance mechanisms and developing inhibitors.
Mechanism of Action
Target of Action
This compound is a derivative of the 1,2,4-triazole class , which is known to exhibit a broad range of biological activities, suggesting that it may interact with multiple targets.
Mode of Action
Compounds containing the 1,2,4-triazole moiety are known to interact with their targets through various mechanisms, often involving the formation of hydrogen bonds with key amino acids in the active site of the target protein .
Biochemical Pathways
1,2,4-triazole derivatives have been reported to exhibit a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . These activities suggest that the compound may affect multiple biochemical pathways.
Pharmacokinetics
The compound’s molecular weight of 22124 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .
Result of Action
1,2,4-triazole derivatives have been reported to exhibit cytotoxic activities against various tumor cell lines , suggesting that this compound may also have potential anticancer effects.
properties
IUPAC Name |
2-(5-sulfanylidene-1,2-dihydro-1,2,4-triazol-3-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O2S/c13-8(14)6-4-2-1-3-5(6)7-10-9(15)12-11-7/h1-4H,(H,13,14)(H2,10,11,12,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWOZQWKZSCWSJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC(=S)NN2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70604953 |
Source
|
| Record name | 2-(5-Sulfanylidene-2,5-dihydro-1H-1,2,4-triazol-3-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70604953 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1119452-21-9 |
Source
|
| Record name | 2-(2,5-Dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1119452-21-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(5-Sulfanylidene-2,5-dihydro-1H-1,2,4-triazol-3-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70604953 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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